3-Phenyllactate
Description
Structure
2D Structure
3D Structure
Properties
Molecular Formula |
C9H9O3- |
|---|---|
Molecular Weight |
165.17 g/mol |
IUPAC Name |
2-hydroxy-3-phenylpropanoate |
InChI |
InChI=1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/p-1 |
InChI Key |
VOXXWSYKYCBWHO-UHFFFAOYSA-M |
SMILES |
C1=CC=C(C=C1)CC(C(=O)[O-])O |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)[O-])O |
Synonyms |
3-phenyllactate 3-phenyllactic acid 3-phenyllactic acid, (D)-isomer 3-phenyllactic acid, (DL)-isomer 3-phenyllactic acid, (L)-isomer 3-phenyllactic acid, calcium salt 3-phenyllactic acid, monosodium salt beta-phenyllactic acid phenyllactic acid |
Origin of Product |
United States |
Biosynthetic Pathways and Metabolic Engineering of 3 Phenyllactate
Elucidation of 3-Phenyllactate Biosynthetic Routes
The biosynthesis of this compound (PLA) occurs through distinct metabolic routes, primarily categorized as the phenylalanine-dependent "core" pathway and the de novo synthesis pathway. These pathways involve a series of enzymatic reactions to convert precursor molecules into PLA.
Phenylalanine-Dependent ("Core") Pathway Mechanisms and Intermediates (e.g., Phenylpyruvic Acid)
The most well-documented route for this compound (PLA) synthesis in microorganisms, particularly lactic acid bacteria (LAB), is the phenylalanine-dependent pathway, often referred to as the "core pathway". frontiersin.orgnih.gov This metabolic sequence is a catabolic process that utilizes L-phenylalanine as the primary precursor. nih.govmdpi.com The pathway consists of two main enzymatic steps.
The core pathway can be summarized as follows: Phenylalanine → Phenylpyruvic Acid → this compound
Table 1: Key Steps and Intermediates in the Phenylalanine-Dependent Pathway
| Step | Precursor | Intermediate/Product | General Enzyme Class |
|---|---|---|---|
| 1 | Phenylalanine | Phenylpyruvic Acid (PPA) | Aminotransferase |
| 2 | Phenylpyruvic Acid (PPA) | This compound (PLA) | Dehydrogenase/Reductase |
De Novo Synthesis Pathway Considerations
In addition to the core pathway that relies on the degradation of phenylalanine, evidence suggests the existence of a de novo synthesis route for this compound. frontiersin.orgresearchgate.net In this pathway, PLA is synthesized from simpler precursor molecules, such as glucose, without the direct involvement of phenylalanine as a starting substrate. frontiersin.orgnih.gov This anabolic process indicates that PLA can be a by-product of phenylalanine biosynthesis, not just its catabolism. nih.gov
Studies have demonstrated that certain strains, like Lactobacillus plantarum LY-78, are capable of producing PLA de novo. nih.govresearchgate.net Furthermore, metabolic engineering has enabled the de novo production of PLA from glucose in host organisms like Escherichia coli. frontiersin.org This was achieved by constructing a biosynthetic pathway that channels metabolic flux from central carbon metabolism (utilizing precursors like phosphoenolpyruvate (B93156) and erythrose-4-phosphate) towards the synthesis of aromatic compounds, ultimately leading to PLA. frontiersin.org This pathway is significant as it does not require an aminotransferase for the initial conversion step seen in the core pathway. frontiersin.orgresearchgate.net
Enzymatic Catalysis in this compound Biosynthesis
The conversion of precursors to this compound is mediated by specific enzymes that catalyze the key reactions of transamination and reduction. The characteristics of these enzymes, particularly their substrate affinity and stereospecificity, are crucial determinants of the final product yield and its chiral form.
Aromatic aminotransferases (AATs) are pivotal enzymes that initiate the core biosynthetic pathway of this compound. frontiersin.orgmedcraveonline.com These enzymes catalyze the transamination of phenylalanine, which involves the transfer of an amino group from phenylalanine to an α-keto acid acceptor. medcraveonline.commdpi.com This reaction yields phenylpyruvic acid (PPA), the direct precursor to PLA. frontiersin.orgnih.gov
The reaction can be generally represented as: Phenylalanine + α-keto acid ⇌ Phenylpyruvic Acid + Amino Acid
While α-ketoglutarate is a common amino group acceptor in many transamination reactions, research has shown that other molecules can also serve this function. nih.govmedcraveonline.com For instance, in Pediococcus acidilactici, pyruvic acid has been identified as a key amino group acceptor. frontiersin.orgnih.gov The activity of AAT is often the rate-limiting step, and increasing the availability of the α-keto acid acceptor can enhance PLA production. nih.gov Studies on a knockout mutant of P. acidilactici lacking the Aat gene confirmed the enzyme's crucial role; the mutant was unable to synthesize PLA from phenylalanine. frontiersin.orgnih.govresearchgate.net
Following the formation of phenylpyruvic acid (PPA), the final step in the core pathway is its reduction to this compound. This conversion is catalyzed by a class of oxidoreductase enzymes, most notably lactate (B86563) dehydrogenases (LDHs) and, in some organisms, specific phenylpyruvate reductases (PPRs). medcraveonline.comfrontiersin.orggoogle.com These enzymes facilitate the reduction of the keto group on PPA to a hydroxyl group, a reaction that requires a reducing cofactor, typically NADH (nicotinamide adenine (B156593) dinucleotide). nih.govmdpi.com
The reduction reaction is as follows: Phenylpyruvic Acid + NADH + H⁺ → this compound + NAD⁺
Various microorganisms, including many lactic acid bacteria, utilize their native LDH enzymes to perform this reduction. frontiersin.org In some cases, these enzymes show a broad substrate specificity and can act on PPA in addition to their primary substrate, pyruvate (B1213749). tandfonline.com Additionally, novel phenylpyruvate reductases with high affinity for PPA have been identified in yeasts and successfully expressed in other organisms like E. coli to drive efficient PLA production. frontiersin.orggoogle.com
3-phenyllactic acid possesses a chiral carbon atom, meaning it can exist in two distinct stereoisomeric forms: D-3-phenyllactate and L-3-phenyllactate. medcraveonline.commdpi.com The specific enantiomer produced during biosynthesis is determined by the stereospecificity of the dehydrogenase enzyme involved in the final reduction step. medcraveonline.com
D-Lactate Dehydrogenases (D-LDH) : These enzymes (EC 1.1.1.28) specifically catalyze the reduction of phenylpyruvic acid to D-3-phenyllactate. medcraveonline.comtandfonline.com Several studies have focused on characterizing D-LDH from various bacterial sources, such as Pediococcus pentosaceus, Leuconostoc mesenteroides, and Lactobacillus species, for the production of the D-isomer. tandfonline.comnih.govrsc.org
L-Lactate Dehydrogenases (L-LDH) : These enzymes (EC 1.1.1.27) stereospecifically produce L-3-phenyllactate from PPA. medcraveonline.com Recombinant E. coli expressing L-LDH from Lactobacillus plantarum has been developed for the enantioselective biosynthesis of L-PLA. mdpi.com
Some bacterial strains possess genes for both D-LDH and L-LDH, potentially leading to the production of a racemic mixture of both isomers. nih.gov For example, Enterococcus faecalis has been found to produce both D- and L-forms of 3-phenyllactic acid. researchgate.netjst.go.jp The ability to select or engineer microorganisms with a specific dehydrogenase is critical for producing optically pure PLA enantiomers, which is important as the different isomers can have distinct biological activities and applications. mdpi.com
Table 2: Examples of Stereospecific Dehydrogenases in this compound Synthesis
| Enzyme | Source Organism | Product | Reference |
|---|---|---|---|
| D-Lactate Dehydrogenase (D-LDH) | Pediococcus pentosaceus | D-3-Phenyllactate | tandfonline.com |
| D-Lactate Dehydrogenase (D-LDH) | Pediococcus acidilactici | D-3-Phenyllactate | frontiersin.orgnih.gov |
| D-Lactate Dehydrogenase (D-LDH) | Leuconostoc mesenteroides | D-3-Phenyllactate | nih.gov |
| L-Lactate Dehydrogenase (L-LDH) | Lactobacillus plantarum | L-3-Phenyllactate | mdpi.com |
| Phenylpyruvate Reductase (PPR) | Wickerhamia fluorescens | D-3-Phenyllactate | frontiersin.orggoogle.com |
Function of Lactate Dehydrogenases (LDH) and Pyruvate Reductases
Microbial Production Systems for this compound
This compound (PLA) is a naturally occurring antimicrobial compound produced by a variety of microorganisms. nih.govnih.gov Its biosynthesis primarily occurs through the metabolic activities of Lactic Acid Bacteria (LAB), but other microbes have also been identified as producers. medcraveonline.comjst.go.jp
Lactic Acid Bacteria (LAB) as Primary Production Hosts
Lactic Acid Bacteria are well-recognized for their role in the fermentation of food and are considered primary producers of this compound. nih.govnih.gov The synthesis of PLA in LAB is linked to their amino acid metabolism, specifically the catabolism of phenylalanine. medcraveonline.com The process involves the transamination of phenylalanine to phenylpyruvic acid (PPA), which is then reduced to PLA. nih.gov
The ability to produce this compound varies significantly among different species and even strains of LAB. nih.gov Genera such as Lactobacillus, Leuconostoc, Pediococcus, and Enterococcus have been identified as PLA producers. medcraveonline.comfrontiersin.org
Studies have demonstrated this diversity in production capabilities. For instance, an evaluation of 29 LAB strains from 12 different species revealed that all strains of Lactobacillus plantarum, Lactobacillus alimentarius, Lactobacillus rhamnosus, Lactobacillus sanfranciscensis, Lactobacillus hilgardii, and Leuconostoc citreum could produce PLA. nih.gov In contrast, only some strains of Lactobacillus brevis, Lactobacillus acidophilus, and Leuconostoc mesenteroides subsp. mesenteroides showed this capability. nih.gov
Specific examples of strain-specific production include:
Lactobacillus plantarum MSC-C2, isolated from sugarcane, produces a significantly higher amount of PLA in MRS broth compared to Pediococcus pentosaceus K40, which was isolated from banana. frontiersin.org
Three strains of Lactobacillus crustorum demonstrated a greater ability to produce 3-PLA compared to 348 other LAB strains isolated from fermented vegetables. sci-hub.sesci-hub.se
Pediococcus acidilactici is known to produce 3-phenyllactic acid from phenylalanine. frontiersin.orgfrontiersin.org
Lactobacillus zeae Y44, isolated from coffee beans, has been identified as a PLA-producing LAB. researchgate.net
This variability in production highlights the genetic diversity among LAB strains concerning the metabolic pathways leading to PLA synthesis.
Interactive Table: this compound Production by Various Lactic Acid Bacteria Strains
| Strain | Source | Production Medium | PLA Concentration | Reference |
| Lactobacillus plantarum MSC-C2 | Sugarcane | MRS Broth | 0.8 mM | frontiersin.org |
| Pediococcus pentosaceus K40 | Banana | MRS Broth | 0.08 mM | frontiersin.org |
| Lactobacillus zeae Y44 | Coffee Beans | MRS Broth with 5 mM PPA | 4.21 mM | researchgate.net |
| Lactobacillus crustorum NWAFU 1078 | Fermented Vegetables | Batch Fermentation | 15.2 mmol/L | sci-hub.se |
| Lactiplantibacillus plantarum MSC-C2 | Plant source | MRS broth + 1 mg/ml PPA | 3.88 ± 0.125 mM | nih.gov |
| Pediococcus pentosaceus K40 | Plant source | MRS broth + 1 mg/ml PPA | 5.43 ± 0.24 mM | nih.gov |
| Lactobacillus sp. SK007 | Not specified | Batch Fermentation (no pH control) | 2.42 g/L | nih.gov |
| Lactobacillus sp. SK007 | Not specified | Fed-batch Fermentation (with pH control) | 17.38 g/L | nih.gov |
The production of this compound by LAB can be significantly influenced by the availability of precursors and co-factors in the growth medium.
Phenylalanine (Phe) and Phenylpyruvic Acid (PPA): Phenylalanine is the primary precursor for PLA synthesis. nih.govnih.gov Supplementation with phenylalanine has been shown to enhance PLA production. nih.govresearchgate.net Phenylpyruvic acid (PPA) is the direct precursor to PLA, and its addition to the culture medium can dramatically increase PLA yields. frontiersin.orgresearchgate.net For instance, adding PPA to the growth medium of Lactiplantibacillus plantarum MSC-C2 and Pediococcus pentosaceus K40 led to a significant increase in PLA production. nih.govnih.gov The conversion of PPA to PLA by lactate dehydrogenase is considered a key step in improving PLA production. frontiersin.orgnih.gov However, high concentrations of PPA can lead to substrate inhibition. nih.gov
α-Ketoglutarate: α-Ketoglutarate often acts as the amino group acceptor during the initial transamination of phenylalanine. nih.govmedcraveonline.com Its availability can be a limiting factor in PLA synthesis. conicet.gov.ar Studies have shown that the addition of α-ketoglutarate can increase PLA production by 5–30%. nih.gov However, some LAB, like Pediococcus acidilactici, cannot synthesize α-ketoglutarate, indicating that other molecules, such as pyruvic acid, can serve as the amino group acceptor in these strains. frontiersin.orgnih.govresearchgate.net
Glucose: Glucose is a crucial carbon source for LAB, and its availability impacts cell growth and metabolic activity, which in turn affects PLA production. nih.gov Increasing glucose concentrations up to a certain point can enhance PLA yields. For example, in Lactobacillus crustorum strains, increasing glucose from 0% to 0.5% significantly boosted 3-PLA production. sci-hub.se However, further increases beyond this optimal level may not lead to a significant rise in PLA yields. sci-hub.se Glucose supplementation is also essential for maintaining the reusability of free-whole-cells in continuous fermentation systems for PLA production. sci-hub.sesci-hub.se The metabolism of glucose provides the necessary energy and reducing power (NADH) for the conversion of PPA to PLA. plos.org
Strain-Specific Production Capabilities and Genetic Diversity
Heterologous Production in Other Microbial Systems (e.g., Escherichia coli, Geotrichum candidum, Bacillus coagulans, Pseudomonas)
While LAB are primary producers, this compound can also be synthesized by other microorganisms, including through heterologous production in engineered strains.
Escherichia coli : E. coli has been successfully engineered for the high-level production of PLA. frontiersin.orgnih.gov By establishing a PLA biosynthetic pathway and optimizing the metabolic flux, researchers have achieved significant yields. frontiersin.orgnih.gov This often involves overexpressing key enzymes and modifying central metabolic pathways to increase the supply of precursors. frontiersin.orgnih.gov Recombinant E. coli has also been used to express specific lactate dehydrogenases to enhance the conversion of PPA to PLA. medcraveonline.com
Geotrichum candidum : This yeast-like fungus is a known producer of D-3-phenyllactic acid. jst.go.jpcabidigitallibrary.orgnih.gov The production of PLA by G. candidum has been shown to contribute to its antimicrobial properties. cabidigitallibrary.orgmdpi.com
Bacillus coagulans : This thermophilic bacterium has been identified as an efficient producer of PLA from PPA. frontiersin.orgresearchgate.net Whole cells of B. coagulans have been used to achieve high concentrations and productivity of PLA, taking advantage of the increased solubility of PPA at higher temperatures. researchgate.net
Metabolic Engineering Strategies for Enhanced this compound Production
To improve the yield of this compound, various metabolic engineering strategies have been employed to optimize microbial production systems.
Genetic Manipulation for Increased Carbon Flux and Precursor Supply
A key strategy for enhancing PLA production is to genetically modify microorganisms to increase the metabolic flux towards the synthesis of its precursors. frontiersin.orgnih.gov
Increasing Precursor Supply: The biosynthesis of phenylalanine, the primary precursor of PLA, requires phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P). frontiersin.orgnih.govacs.org Metabolic engineering efforts have focused on increasing the intracellular availability of these molecules. This can be achieved by:
Overexpressing genes that encode enzymes involved in the synthesis of PEP and E4P, such as tktA (transketolase) and pckA (phosphoenolpyruvate carboxykinase). frontiersin.orgnih.gov
Modifying glucose transport systems to be independent of PEP, thereby conserving the PEP pool for aromatic amino acid synthesis. frontiersin.orgnih.govacs.orgscispace.com Disrupting the native phosphotransferase system (PTS) in E. coli and replacing it with a non-PTS glucose transport system has been shown to significantly enhance PLA production. frontiersin.orgnih.govresearchgate.net
Directing Carbon Flux: Genetic manipulations can also be used to direct more carbon towards the shikimate pathway, which leads to the production of aromatic amino acids. scispace.com This can involve weakening or knocking out competing metabolic pathways to reduce the drain of carbon to other products. frontiersin.orgnih.govresearchgate.net
Optimization of Enzyme Expression and Activity
The efficient biosynthesis of this compound (3-PLA) is heavily reliant on the optimal expression and activity of key enzymes, primarily lactate dehydrogenases (LDHs). Researchers have focused on enhancing the catalytic efficiency of these enzymes to improve 3-PLA yields.
One key strategy involves the site-directed mutagenesis of D-lactate dehydrogenase (D-LDH). For instance, researchers targeted Tyr52 and Phe299 of D-LDH from Lactobacillus pentosus to reduce steric hindrance. The Y52L mutant, in particular, demonstrated elevated activity towards substrates with larger side chains at the C-3 position, which is characteristic of phenylpyruvic acid (PPA), the precursor to 3-PLA. medcraveonline.com Similarly, replacing Tyr52 in the D-LDH of L. pentosus with smaller hydrophobic residues was also shown to enhance the synthesis of 3-PLA. medcraveonline.com
Another approach to boost enzyme activity is through the co-expression of multiple enzymes to create efficient catalytic cascades. For example, the co-expression of D-LDH with glucose dehydrogenase (GDH) from Bacillus megaterium in Escherichia coli has been utilized to establish an internal NADPH regeneration system. medcraveonline.com This system ensures a continuous supply of the necessary cofactor for the reduction of PPA to D-PLA. In one study, a recombinant E. coli strain co-expressing L-lactate dehydrogenase (L-LDH) from Lactobacillus plantarum and GDH from Bacillus megaterium was developed for the whole-cell biotransformation of PPA into L-PLA. mdpi.com This system achieved a high yield and excellent enantiomeric excess. mdpi.com
The optimization of induction conditions for enzyme expression is also crucial. Studies have shown that factors such as inducer concentration and induction time significantly impact the total enzyme activity. For instance, in an engineered E. coli strain, the total enzyme activity for D-PLA production peaked when induced with 10 g/L of lactose (B1674315) at 28°C for 14 hours. nih.gov
Whole-Cell Biocatalysis and Enzyme Engineering Approaches for Stereoselective Synthesis
Whole-cell biocatalysis has emerged as a promising strategy for the stereoselective synthesis of this compound, offering advantages such as the elimination of complex enzyme purification steps and the inherent regeneration of cofactors. mdpi.com This approach utilizes microbial cells, often genetically engineered, as catalysts for the conversion of substrates into desired stereoisomers of 3-PLA.
A variety of microorganisms have been employed as whole-cell biocatalysts. For instance, Leuconostoc mesenteroides ATCC 8293 has been used for the production of D-PLA from phenylpyruvic acid (PPA), demonstrating high stereoselectivity and conversion yields. nih.gov Similarly, whole cells of Lactobacillus crustorum have been shown to be effective biocatalysts for 3-PLA production. researchgate.netsci-hub.se Recombinant Escherichia coli is also a widely used host for whole-cell biotransformation due to its well-characterized genetics and ease of manipulation. mdpi.comnih.gov
Enzyme engineering plays a pivotal role in developing efficient whole-cell biocatalysts. One notable strategy is the creation of fusion proteins. By linking a D-lactate dehydrogenase (D-LDH) and a glycerol (B35011) dehydrogenase (GlyDH) with flexible linkers, a coenzyme self-sufficient system was engineered. nih.gov This fusion protein facilitated the regeneration of the essential cofactor NADH, leading to a significant increase in D-PLA production. nih.gov
Multi-enzyme cascade catalysis within a single whole-cell system is another advanced approach. A novel strategy for L-PLA biosynthesis involved the co-expression of phenylalanine dehydrogenase (PheDH) and L-hydroxyisocaproate dehydrogenase (L-HicDH). nih.gov This system not only catalyzed the conversion of the substrate to L-PLA but also enabled the regeneration of the NAD+/NADH coenzymes using only these two enzymes, simplifying the process. nih.gov
The stereoselectivity of the synthesis can be finely tuned through enzyme selection and engineering. For example, the use of D-LDH from Lactobacillus rossiae co-expressed with glucose dehydrogenase in E. coli resulted in the production of D-PLA with an enantiomeric excess of over 99.5%. nih.gov Similarly, a recombinant E. coli strain co-expressing L-LDH and glucose dehydrogenase achieved an enantiomeric excess of 99.7% for L-PLA. mdpi.com The choice of enzyme is critical, as different LDHs exhibit varying substrate specificities and stereoselectivities. For example, D-LDH from Pediococcus acidilactici has been characterized for its ability to convert PPA into D-phenyllactic acid. jst.go.jp
The optimization of reaction conditions is also essential for maximizing the efficiency of whole-cell biocatalysis. Factors such as pH, temperature, substrate concentration, and biocatalyst loading are carefully controlled to achieve high yields and productivity. nih.gov
Advanced Fermentation Techniques and Process Optimization (Batch, Fed-Batch, Continuous Systems, Quorum Sensing Integration)
The industrial-scale production of this compound (3-PLA) necessitates the use of advanced fermentation techniques to maximize yield, productivity, and efficiency. Common fermentation strategies include batch, fed-batch, and continuous systems, each with distinct advantages and applications in 3-PLA bioproduction.
Batch and Fed-Batch Fermentation:
Batch fermentation is the simplest mode of operation, where all nutrients are provided at the beginning of the process. While straightforward, it can be limited by substrate inhibition and the accumulation of toxic byproducts. mdpi.com For instance, in a batch fermentation of Lactobacillus sp. SK007 without pH control, the 3-PLA yield was 2.42 g/L. nih.gov
Fed-batch fermentation, in contrast, involves the controlled feeding of substrates during the fermentation process. This strategy helps to overcome substrate inhibition and maintain optimal nutrient concentrations, often leading to significantly higher product yields. nih.gov For example, a fed-batch fermentation of Lactobacillus plantarum with pH control resulted in a maximum 3-PLA concentration of 4.25 mM. researchgate.net In another study with Lactobacillus sp. SK007, a fed-batch process with intermittent feeding of phenylpyruvic acid (PPA) and glucose, coupled with pH control, increased the 3-PLA yield to 17.38 g/L, with a conversion ratio of 51.1%. nih.govsigmaaldrich.com The optimization of feeding strategies is crucial; for example, in a 5-L fermenter, a fed-batch culture with additional feeding of PPA and glycerol after 8 hours was used for scaled-up biotransformation. nih.govfrontiersin.org
Continuous Fermentation:
Continuous fermentation involves the continuous addition of fresh medium and removal of culture broth, allowing for high productivity and reduced downtime. mdpi.com Free-whole-cells of Lactobacillus crustorum NWAFU 1078 have been successfully used in a continuous fermentation system, producing 6.5 mmol l⁻¹·h⁻¹ of 3-PLA with a 55% PPA conversion rate at a dilution rate of 0.6. sci-hub.seoup.com This demonstrates the potential of continuous systems for efficient and sustained 3-PLA production. oup.com
Quorum Sensing Integration:
Process Optimization:
Beyond the choice of fermentation strategy, the optimization of various process parameters is critical. These include pH, temperature, aeration, and the concentration of precursors and nutrients. For example, maintaining the pH at around 6.0 has been shown to be beneficial for 3-PLA production in several studies. nih.govnih.gov The addition of precursors like phenylalanine or PPA to the fermentation medium is a common strategy to boost yields. nih.gov
Bioreactor Design and Scalability Considerations for this compound Bioproduction
The successful transition of this compound (3-PLA) production from the laboratory to an industrial scale is critically dependent on appropriate bioreactor design and careful consideration of scalability factors. The choice of bioreactor and its operational parameters directly impact the efficiency, yield, and economic viability of the bioprocess.
A typical bioreactor is a vessel designed to provide a controlled environment for the growth of microorganisms and the synthesis of desired products. microbenotes.com Key components of a bioreactor for 3-PLA production include a vessel, an agitation system (impellers) for mixing, an aeration system (sparger) for oxygen supply in aerobic processes, systems for controlling temperature and pH, feeding ports for the addition of substrates and other solutions, and sampling ports for monitoring the process. microbenotes.com The materials used for construction must be non-corrosive and able to withstand sterilization procedures. microbenotes.com
The design of the bioreactor is influenced by the specific requirements of the production organism and the fermentation process. For instance, in the fed-batch production of 3-PLA using Lactobacillus sp. SK007, a 3-liter bioreactor with pH control and intermittent feeding capabilities was employed. nih.gov The agitation speed is another important parameter, with studies using speeds ranging from 50 to 150 rpm to ensure proper mixing of cells and medium. google.com For the cultivation of Pediococcus pentosaceus, a bioreactor equipped with two impellers was used to ensure uniform suspension of the cells. scivisionpub.com
Scalability, the process of increasing the production volume, presents several challenges. As the size of the bioreactor increases from laboratory scale (1-50 L) to pilot (0.3-10 m³) and industrial scale (2-500 m³), maintaining homogeneity in terms of mixing, oxygen transfer, and temperature distribution becomes more difficult. microbenotes.com The mass transfer coefficient (kLa), which represents the efficiency of oxygen transfer from the gas phase to the liquid phase, is a critical parameter that needs to be carefully managed during scale-up.
For 3-PLA production, fed-batch strategies are often employed to achieve high cell densities and product titers, which are crucial for economic feasibility at a larger scale. nih.govfrontiersin.org The feeding strategy developed at the lab scale needs to be adapted for the larger volume to avoid substrate limitation or inhibition. For example, a scaled-up bioconversion of D-PLA was performed in a 5-L fermenter, where the feeding of phenylpyruvic acid (PPA) and glycerol was adjusted for the larger volume. nih.govfrontiersin.org
Advanced Analytical Methodologies for 3 Phenyllactate Quantification and Characterization
Chromatographic Techniques for 3-Phenyllactic Acid Analysis
Chromatography stands as a cornerstone for the separation, identification, and quantification of 3-phenyllactic acid from complex mixtures. Various chromatographic methods, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS), have been developed and optimized for this purpose.
High-Performance Liquid Chromatography (HPLC) Applications
High-performance liquid chromatography (HPLC) is a widely utilized technique for the analysis of 3-phenyllactic acid due to its robustness and versatility. researchgate.net Reversed-phase HPLC (RP-HPLC) is the most common mode of separation, employing a non-polar stationary phase, typically C18, and a polar mobile phase. google.comphenomenex.com This setup allows for the effective separation of 3-phenyllactic acid from other components in a sample based on its hydrophobicity. phenomenex.com
The mobile phase composition is a critical parameter in optimizing the separation. A typical mobile phase consists of a mixture of water and an organic solvent, such as acetonitrile (B52724) or methanol, often with the addition of an acid like formic acid or phosphoric acid to suppress the ionization of 3-phenyllactic acid and improve peak shape. google.commpi.govt.nz Gradient elution, where the proportion of the organic solvent is increased over time, is frequently employed to enhance separation efficiency. phenomenex.com
Detection is commonly achieved using an ultraviolet (UV) detector, with the wavelength set to the absorption maximum of 3-phenyllactic acid, which is around 210 nm or 261 nm. google.comresearchgate.net Diode array detectors (DAD) offer the advantage of acquiring spectra across a range of wavelengths, aiding in peak identification.
Several studies have reported the development and validation of HPLC methods for the quantification of 3-phenyllactic acid in various samples, including fermentation broths and honey. nih.govmdpi.com These methods are often validated for linearity, accuracy, precision, and recovery to ensure reliable results. researchgate.netnih.gov For instance, a simple and rapid HPLC method that requires only microfiltration of the broth before injection has been proposed, offering a recovery of 98.7%. nih.govresearchgate.net
Below is a table summarizing various HPLC methods used for 3-phenyllactic acid analysis:
| Column | Mobile Phase | Detection | Application | Reference |
| Agilent Zorbax SB-C18 | A: 0.5% phosphoric acid (V/V), B: 0.5% phosphoric acid acetonitrile solution (V/V) | UV, 210 nm | Quantification in MRS fermentation supernatant | google.com |
| Chiralcel OJ-H | Hexane:Isopropanol (90:10) with 0.1% trifluoroacetic acid | UV, 261 nm | Quantification of dl-3-phenyllactic acid | researchgate.netnih.gov |
| C18 analytical column | Mobile phase with 2-hydroxypropyl-β-cyclodextrin as a chiral selector | Not specified | Enantiomeric separation | researchgate.netresearchgate.net |
| Astec® CHIROBIOTIC® R | 0.1% ammonium (B1175870) acetate (B1210297) in methanol | UV, 230 nm | Enantiomeric separation |
Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification
Gas chromatography-mass spectrometry (GC-MS) is another powerful technique for the analysis of 3-phenyllactic acid, combining the separation capabilities of gas chromatography with the sensitive and specific detection of mass spectrometry. wikipedia.orgthermofisher.com Due to the low volatility of 3-phenyllactic acid, a derivatization step is typically required to convert it into a more volatile compound suitable for GC analysis. nih.gov This often involves esterification to form derivatives like pentafluorobenzyl esters. nih.gov
Once derivatized, the sample is injected into the gas chromatograph, where it is vaporized and separated on a capillary column. thermofisher.com The separated components then enter the mass spectrometer, where they are ionized, fragmented, and detected based on their mass-to-charge ratio (m/z). thermofisher.com The resulting mass spectrum provides a unique fingerprint for the compound, allowing for its confident identification. wikipedia.org
GC-MS has been successfully applied to identify 3-phenyllactic acid in various matrices, including bacterial culture supernatants and honey. jst.go.jpnih.gov For instance, in one study, the butanol extract of a culture supernatant was fractionated by HPLC, and the active fraction was analyzed by GC-MS, which identified 3-phenyllactic acid as the major compound. jst.go.jp In another study on honey extracts, GC-MS was used to analyze the volatile and solvent-extracted compounds, where 3-phenyllactic acid was found to be a dominant component in the solvent extracts. nih.govirb.hr
Stable isotope dilution techniques, using deuterated internal standards, can be employed with GC-MS for accurate quantification. nih.gov This method has been used to determine the concentrations of 3-phenyllactic acid and other phenylalanine metabolites in the brain of mouse models. nih.gov
Liquid Chromatography-Mass Spectrometry (LC-MS/MS and UHPLC-TOF-MS)
Liquid chromatography-mass spectrometry (LC-MS) and its more advanced iterations, such as tandem mass spectrometry (LC-MS/MS) and ultra-high-performance liquid chromatography-time-of-flight mass spectrometry (UHPLC-TOF-MS), have become indispensable tools for metabolomics and the sensitive analysis of compounds like 3-phenyllactic acid. nih.govshimadzu.comwikipedia.org These techniques combine the separation power of liquid chromatography with the high sensitivity and specificity of mass spectrometry. wikipedia.org
LC-MS/MS is particularly valuable for quantitative analysis, offering a robust, accurate, and cost-effective methodology. oup.com It has been successfully used to quantify 3-phenyllactic acid in complex samples like honey and distillery wastewater. mpi.govt.nznih.gov The analysis is often performed in the selective reaction monitoring (SRM) mode, which provides high selectivity and sensitivity. nih.gov
UHPLC systems, which use smaller particle size columns, offer higher resolution and faster analysis times compared to conventional HPLC. When coupled with a high-resolution mass spectrometer like a TOF-MS, it allows for the comprehensive and untargeted analysis of metabolites in a sample. acs.org This approach has been used in metabolomics studies to identify potential biomarkers, where 3-phenyllactic acid has been identified as a significant metabolite in various conditions. nih.govacs.org For example, a UPLC-MS-based metabolomics study identified indole-3-lactic acid and phenyllactic acid as potential biomarkers for alcohol-induced liver disease. acs.org
The table below provides examples of LC-MS methods for 3-phenyllactic acid analysis:
| Technique | Column | Mobile Phase | Application | Reference |
| LC-MS/MS | Hypersil Gold C18 | H₂O (0.1% formic acid) and methanol | Quantification in distillery wastewater | nih.gov |
| LC-MS/MS | Not specified | Aqueous acetonitrile and formic acid | Quantification in honey | mpi.govt.nz |
| UPLC-ESI-QTOF-MS | Not specified | Reversed-phase gradient | Metabolomics in a mouse model | acs.org |
| LC-MS/MS | Not specified | Not specified | Metabolomics study of sepsis biomarkers | nih.gov |
Enantiomeric Separation and Chiral Purity Determination of 3-Phenyllactic Acid
3-Phenyllactic acid exists as two enantiomers, D-3-phenyllactic acid and L-3-phenyllactic acid. scbt.comsigmaaldrich.com Since the biological activities of these enantiomers can differ, methods for their separation and the determination of enantiomeric purity are crucial. researchgate.net
Chiral Column Chromatography Approaches
Chiral column chromatography is a direct and effective method for the enantiomeric separation of 3-phenyllactic acid. researchgate.net This technique utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.
Several types of chiral columns have been successfully employed for this purpose. Polysaccharide-based columns, such as Chiralcel OJ-H, which is based on cellulose (B213188) tris-(4-methyl benzoate), have demonstrated excellent resolution of 3-phenyllactic acid enantiomers. researchgate.netnih.govresearchgate.net The mobile phase for these separations typically consists of a mixture of n-hexane and an alcohol like isopropanol, with a small amount of an acidic modifier like trifluoroacetic acid to improve peak shape. researchgate.netnih.gov
Another approach involves using a C18 analytical column with a chiral selector added to the mobile phase. researchgate.netresearchgate.net For example, 2-hydroxypropyl-β-cyclodextrin has been used as a chiral mobile phase additive to achieve enantiomeric separation. researchgate.netresearchgate.net Chiral ligand exchange countercurrent chromatography has also been investigated for the enantioseparation of 3-phenyllactic acid. nih.gov
The following table summarizes different chiral column chromatography methods:
| Column | Mobile Phase/Chiral Selector | Detection | Application | Reference |
| Chiralcel OJ-H | Hexane:Isopropanol (90:10) with 0.1% trifluoroacetic acid | UV, 261 nm | Resolution of dl-3-phenyllactic acid enantiomers | researchgate.netnih.gov |
| C18 analytical column | 2-hydroxypropyl-β-cyclodextrin in mobile phase | Not specified | Enantiomeric separation | researchgate.netresearchgate.net |
| Chirallica PST-4 | Not specified | HPLC with polarimetric detector | Chiral analysis of honey extracts | nih.govirb.hr |
| CHIRALPAK® HSA | 10mM NH₄OAc aq. pH7.0 / 2-propanol = 85 / 15 | UV-VIS 210 nm | Enantiomeric separation | daicelchiral.com |
Spectroscopic Methods for Stereoisomer Identification
While chromatography is essential for separation, spectroscopic methods can aid in the identification and characterization of the stereoisomers of 3-phenyllactic acid.
Vibrational spectroscopy, including infrared (IR) and Raman spectroscopy, can provide information about the molecular structure and conformation of the different forms of 3-phenyllactic acid. researchgate.net Studies have compared the infrared and Raman spectra of L-3-phenyllactic acid with the solid-state spectra of the DL-racemic mixture. researchgate.net
Nuclear Magnetic Resonance (NMR) spectroscopy is another powerful tool. ¹H and ¹³C NMR spectra can be used to confirm the structure of 3-phenyllactic acid. researchgate.net While standard NMR may not distinguish between enantiomers directly, the use of chiral shift reagents or derivatizing agents can enable their differentiation.
Capillary electrophoresis (CE) is another technique that has been used for the chiral separation of 3-phenyllactic acid. researchgate.net By using a chiral selector, such as hydroxypropyl-β-cyclodextrin, in the running buffer, baseline separation of the enantiomers can be achieved. researchgate.net
Method Development for Complex Biological and Fermented Matrices
The accurate quantification of 3-Phenyllactate (3-PLA) in complex biological and fermented matrices presents significant analytical challenges. These matrices, including blood, urine, and fermented foods, contain a multitude of compounds that can interfere with the analysis, necessitating robust and specific method development. colab.ws A primary challenge is the "matrix effect" in mass spectrometry, where co-eluting substances can suppress or enhance the ionization of 3-PLA, leading to inaccurate quantification. colab.ws Therefore, meticulous sample preparation and chromatographic separation are paramount.
Several analytical techniques have been developed and optimized for 3-PLA determination. High-Performance Liquid Chromatography (HPLC) coupled with various detectors is a commonly employed method. For instance, a simple and rapid HPLC method with UV detection has been proposed for quantifying 3-PLA in MRS broth, a culture medium for lactic acid bacteria. This method requires only microfiltration of the broth before injection, offering a significant advantage over time-consuming extraction procedures. researchgate.net The method demonstrated good recovery (98.7%) and reproducibility, with intraday and interday repeatability of 2.00% and 2.69%, respectively. researchgate.net
For more complex matrices like biological fluids, more sophisticated techniques are often required. Ultra-Performance Liquid Chromatography (UPLC) coupled with mass spectrometry (MS), particularly tandem mass spectrometry (MS/MS), offers high sensitivity and selectivity. nih.gov A UPLC-MS/MS method was developed to quantify 3-PLA and other metabolites in urine, utilizing multiple reaction monitoring (MRM) for precise detection. nih.gov This approach involves selecting specific precursor-to-product ion transitions for 3-PLA, minimizing interference from the matrix. Sample preparation for such analyses often involves liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering compounds and concentrate the analyte. For example, a study on antifungal compounds in lactic acid bacteria found that an optimized LLE with ethyl acetate yielded average recoveries of 87%.
The choice of chromatographic column is also critical. Reversed-phase columns, such as C18, are frequently used for separating 3-PLA from other components in the sample. google.comnih.govplos.org In some cases, specialized columns like chiral columns are necessary to separate the D- and L-enantiomers of 3-PLA, which may have different biological activities. researchgate.net
The development of these methods involves rigorous validation to ensure their accuracy, precision, linearity, and sensitivity. This includes determining the limit of detection (LOD) and limit of quantification (LOQ) for 3-PLA in the specific matrix. A review of various methods for determining aromatic monocarboxylic acids, including 3-PLA, highlights the detection characteristics across different biological matrices using techniques like GC-MS and HPLC-MS/MS. colab.ws
Table 1: Analytical Methods for this compound Quantification in Various Matrices
| Analytical Technique | Matrix | Sample Preparation | Key Findings | Reference(s) |
|---|---|---|---|---|
| HPLC-UV | MRS Broth | Microfiltration | Rapid and simple method with 98.7% recovery. | researchgate.net |
| UPLC-MS/MS | Urine | Liquid-Liquid Extraction | Highly sensitive and specific for biomarker studies. | nih.gov |
| HPLC-UV/DAD | Lactic Acid Bacteria Culture | Liquid-Liquid Extraction | Quantitative profiling of multiple antifungal compounds. | |
| HPLC | MRS Fermentation Supernatant | Reversed-phase ion suppression | Rapid and accurate for screening high-yield strains. | google.com |
| HPLC | Fermented Kimchi | Liquid Extraction (Acetonitrile) | Identified and quantified 3-PLA among ~5000 metabolites. | researchgate.net |
| HPLC and LC-MS | Culture Supernatant | --- | Characterized and quantified 3-PLA from probiotic bacteria. | plos.org |
| HPLC | Drug Intermediates | --- | Developed for quantification of enantiomers. | researchgate.net |
Integration of this compound Detection in Metabolomics and Multi-Omics Studies
The detection and quantification of this compound are increasingly integral to metabolomics and multi-omics studies, providing valuable insights into complex biological systems and disease states. nih.gov Metabolomics, the comprehensive analysis of all low-molecular-weight metabolites in a biological sample, often identifies 3-PLA as a significant compound. nih.gov Its presence and concentration can serve as a biomarker for various physiological and pathological conditions. nih.govfrontiersin.org
In the context of disease, 3-PLA has been identified as a potential biomarker in several studies. For instance, metabolomics analysis of sepsis patients revealed that 3-PLA is highly expressed and involved in phenylalanine metabolism, suggesting its potential as a diagnostic biomarker. nih.gov Similarly, UPLC-MS-based urine metabolomics identified 3-phenyllactic acid as a conserved biomarker for alcohol-induced liver disease in a mouse model. nih.gov In cancer research, multi-omics approaches have implicated 3-PLA in the molecular landscape of urologic cancers, with studies showing its positive association with prostate cancer risk. researchgate.net Furthermore, metabolomics studies in hepatocellular carcinoma have identified altered levels of 3-phenyllactic acid, suggesting its role in the gut-liver axis and hepatocarcinogenesis. frontiersin.org
Beyond disease, 3-PLA is a key metabolite in studies of fermented foods and the gut microbiome. Metabolomics of fermented products like cheese and kimchi has shown that 3-PLA is a product of phenylalanine fermentation by lactic acid bacteria. researchgate.netmdpi.com It has been proposed as a potential food intake biomarker for fermented dairy products. mdpi.com In studies of rye sourdough, 3-phenyllactic acid was identified as one of the microbially produced metabolites that contribute to the antimicrobial properties of the food. nih.gov
Multi-omics integration, which combines data from genomics, transcriptomics, proteomics, and metabolomics, provides a more holistic understanding of the biological role of 3-PLA. azolifesciences.comjci.org For example, an integrated multi-omics analysis of urologic cancers combined genome-wide association study (GWAS) summary statistics with metabolomics data to link genetic variations to metabolite levels, including 3-PLA, and disease risk. researchgate.net This integrative approach helps to elucidate the underlying mechanisms connecting genetic predispositions to metabolic phenotypes and disease outcomes.
The analytical platforms used in these large-scale studies are typically high-throughput and highly sensitive, such as UPLC-QTOF-MS and CE-TOF/MS. nih.govmedrxiv.org These technologies allow for the simultaneous measurement of hundreds to thousands of metabolites, including 3-PLA, from a single sample. The resulting complex datasets are then analyzed using advanced bioinformatics and statistical tools to identify significant metabolites and their associated pathways. nih.govnih.gov
Table 2: Role of this compound in Metabolomics and Multi-Omics Studies
| Study Focus | Biological System/Disease | Key Findings | Omics Approach | Reference(s) |
|---|---|---|---|---|
| Biomarker Discovery | Sepsis | 3-PLA is highly expressed and involved in phenylalanine metabolism. | Metabolomics | nih.gov |
| Biomarker Discovery | Alcohol-Induced Liver Disease | Identified as a conserved urinary biomarker. | Metabolomics (UPLC-MS) | nih.gov |
| Cancer Research | Urologic Cancers | Positively associated with prostate cancer risk. | Multi-omics (GWAS, Metabolomics) | researchgate.net |
| Cancer Research | Hepatocellular Carcinoma | Altered levels associated with liver function and malignant potential. | Metabolomics | frontiersin.org |
| Food Science | Fermented Dairy (Cheese) | Identified as a potential food intake biomarker. | Metabolomics (GC-MS, NMR) | mdpi.com |
| Food Science | Fermented Rye Sourdough | Contributes to the antimicrobial properties of the food. | Metabolomics (LC-MS) | nih.gov |
| Human Physiology | Physical Exercise | Increased levels in plasma after acute exercise and endurance training. | Metabolomics (CE-TOF/MS, UHPLC-QTOF/MS) | medrxiv.org |
Biological Functions and Ecological Roles of 3 Phenyllactate
Antimicrobial Mechanisms and Spectrum of Activity
3-Phenyllactic acid (PLA) is an organic acid with a broad spectrum of antimicrobial activity, effective against both bacteria and fungi. medcraveonline.comresearchgate.netfrontiersin.org Its antimicrobial properties make it a compound of significant interest, particularly as a natural preservative in the food industry. caringsunshine.comresearchgate.net
Antibacterial Effects Against Gram-Positive and Gram-Negative Organisms
3-Phenyllactate has demonstrated inhibitory effects against a wide array of both Gram-positive and Gram-negative bacteria. researchgate.net Its efficacy has been documented against numerous pathogenic and spoilage bacteria.
Gram-Positive Bacteria:
Listeria monocytogenes : PLA has shown effective antagonistic activity against this foodborne pathogen. frontiersin.org The D-isomeric form of PLA, in particular, has been noted for its potent anti-Listeria activity. medcraveonline.com
Staphylococcus aureus : Research has confirmed the inhibitory action of PLA against Staphylococcus aureus. caringsunshine.comfrontiersin.org
Enterococcus faecalis : PLA has been shown to be effective against Enterococcus faecalis. frontiersin.org
Gram-Negative Bacteria:
Salmonella enterica : Studies have demonstrated the antagonistic activity of PLA against Salmonella enterica. frontiersin.org Research on Salmonella enterica serotype Derby showed that PLA effectively inhibits bacterial planktonic growth with minimal inhibitory concentrations (MICs) ranging from 2 to 2.75 mg/mL. mdpi.comnih.gov
Escherichia coli : PLA exhibits antimicrobial activity against Escherichia coli, including pathogenic strains like O157:H7. caringsunshine.comfrontiersin.org For E. coli O26, the MICs were also found to be in the range of 2 to 2.75 mg/mL. mdpi.comnih.gov
Aggregatibacter actinomycetemcomitans : This periodontal pathogen is susceptible to PLA, with a reported MIC of 3.3 mg/ml. nih.gov
Pseudomonas aeruginosa : The antimicrobial potential of PLA extends to Pseudomonas aeruginosa. frontiersin.org
Enterobacter cloacae : PLA has been shown to be effective against this bacterium. frontiersin.org
Klebsiella pneumoniae : PLA is effective against Klebsiella pneumoniae, with a minimum inhibitory concentration of 2.5 mg/mL. nih.gov
The D-enantiomer of 3-phenyllactic acid is often reported to have stronger antibacterial activity than the L-form. medcraveonline.complos.org
Interactive Data Table: Antibacterial Spectrum of this compound
| Bacterial Species | Gram Stain | Documented Effect |
| Listeria monocytogenes | Positive | Inhibition |
| Staphylococcus aureus | Positive | Inhibition |
| Enterococcus faecalis | Positive | Inhibition |
| Bacillus cereus | Positive | Inhibition |
| Salmonella enterica | Negative | Inhibition |
| Escherichia coli | Negative | Inhibition |
| Shigella flexneri | Negative | Inhibition |
| Klebsiella pneumoniae | Negative | Inhibition |
| Vibrio parahaemolyticus | Negative | Inhibition |
| Pseudomonas aeruginosa | Negative | Inhibition |
| Enterobacter cloacae | Negative | Inhibition |
| Aggregatibacter actinomycetemcomitans | Negative | Inhibition |
Antifungal and Anti-Yeast Activity
This compound exhibits significant antifungal activity against a variety of yeasts and molds, making it a candidate for controlling fungal contamination in food products. medcraveonline.comresearchgate.net
Candida : PLA has demonstrated inhibitory effects against Candida species, including the opportunistic pathogen Candida albicans. plos.org Research has explored its potential against fluconazole-resistant C. albicans. mdpi.com The cell-free supernatant of Pediococcus pentosaceus, containing 163.21 mg/L of D-3-phenyllactic acid, showed significant anti-candida activity. cabidigitallibrary.org
Rhodotorula : The antifungal spectrum of PLA includes activity against Rhodotorula species. plos.org
Fusarium : PLA has been shown to inhibit the growth of Fusarium oxysporum. plos.org
Aspergillus : The compound is effective against molds such as Aspergillus flavus. plos.org
Penicillium : PLA also demonstrates inhibitory activity against Penicillium species. plos.org
Anti-Biofilm Properties and Inhibition of Microbial Adhesion
Biofilms are structured communities of microorganisms that are notoriously difficult to eradicate. This compound has demonstrated promising anti-biofilm properties against a range of bacteria.
It has been shown to inhibit biofilm formation by both Salmonella and E. coli. mdpi.comnih.gov At a sub-inhibitory concentration of 1.5 mg/mL, PLA caused a biofilm formation inhibition of about 90% for Salmonella strains and 50% for E. coli. mdpi.comnih.gov PLA has also been reported to have strong anti-biofilm properties against Enterobacter cloacae, Pseudomonas aeruginosa, Listeria monocytogenes, and Enterococcus faecalis. frontiersin.orgmdpi.com In the case of Aggregatibacter actinomycetemcomitans, PLA was found to significantly reduce biofilm formation even at sub-inhibitory concentrations. nih.gov
Furthermore, PLA can interfere with the initial attachment of bacteria to surfaces, a critical step in biofilm development. Studies have shown that it can reduce the adhesion of bacteria to intestinal cells, suggesting a potential role in preventing colonization. mdpi.comnih.gov For Candida albicans, PLA has been shown to inhibit adhesion, which is a key step in preventing biofilm formation. mdpi.com
Molecular Mechanisms of Antimicrobial Action
The antimicrobial action of 3-phenyllactic acid is multifaceted and involves several mechanisms.
Cell Membrane Damage : A primary mechanism of PLA's antimicrobial activity is the disruption of the bacterial cell membrane. caringsunshine.comfrontiersin.org This damage leads to increased permeability and leakage of intracellular components, ultimately causing cell death. frontiersin.org Scanning electron microscopy has visually confirmed that PLA causes disruption of the cellular ultrastructure. nih.gov
DNA Intercalation : Evidence suggests that PLA can bind to and intercalate with bacterial genomic DNA. frontiersin.org Fluorescence spectroscopy and agarose (B213101) gel electrophoresis have demonstrated that PLA can bind to the DNA of Klebsiella pneumoniae and initiate its degradation. nih.gov
pH-Dependent Effects : The antimicrobial activity of PLA is often pH-dependent, with its effectiveness increasing at a lower pH. medcraveonline.comnih.gov This is characteristic of weak acids, where the undissociated form can more easily cross the cell membrane. frontiersin.orgnih.gov The minimum inhibitory concentration (MIC) against fungi is lower at more acidic pH levels. medcraveonline.com
Synergistic Interactions with Other Bioactive Compounds
The antimicrobial efficacy of this compound can be enhanced when used in combination with other bioactive compounds.
Lactic Acid : A synergistic effect has been observed between PLA and lactic acid. This combination can impede several cellular processes in bacteria like Bacillus cereus. frontiersin.org In some fermented extracts, the presence of lactic acid, even at low concentrations, appears to work synergistically with PLA to inhibit biofilm formation. frontiersin.org
Nisin : Reports indicate that PLA can have combinational effects with other antimicrobial agents, such as the bacteriocin (B1578144) nisin. frontiersin.org
Methylglyoxal (MGO) : In the context of Manuka honey, 3-PLA has been shown to enhance the antibacterial effect of MGO. mdpi.com 3-PLA, in concentrations above 500 mg/kg, increases the bacteriostatic effect of artificial honeys containing 250 mg/kg MGO or more. mdpi.comresearchgate.net This is partly attributed to 3-PLA stabilizing MGO in the medium. mdpi.com
Role in Inter-Kingdom Signaling and Host-Microbe Interactions (non-human specific contexts)
Beyond its direct antimicrobial effects, this compound, as a metabolite derived from aromatic amino acids, participates in complex signaling between different biological kingdoms and influences host-microbe relationships in various environments. frontiersin.org
Microbial metabolites, including those derived from tryptophan like indole (B1671886) and its derivatives, are known to be involved in crosstalk between organisms and can influence host physiology. nih.govwur.nl These molecules can regulate various aspects of bacterial physiology, such as biofilm formation and sporulation. mdpi.com While much of the research on inter-kingdom signaling focuses on indole compounds, this compound, derived from phenylalanine, is also recognized as a bioactive molecule in these interactions.
In plant-microbe interactions, this compound has been identified as a root-promoting substance produced by lactic acid bacteria in Bokashi fertilizer. researchgate.net It exhibits a synergistic effect with tryptophan in promoting root growth, demonstrating a role in plant development that is mediated by microbial metabolism. researchgate.net This highlights how microbial metabolites can directly influence plant physiology.
In the context of the gut microbiota of animals, the metabolism of aromatic amino acids by resident microflora is crucial for the host's health. frontiersin.org The production of metabolites like this compound can influence the composition and function of the gut microbiota. researchgate.net These microbial catabolites can act as signaling molecules, influencing host immune responses and barrier functions. wur.nl For instance, microbial tryptophan catabolites are known to support intestinal barrier integrity and immunotolerance. wur.nl While direct evidence for this compound in these specific roles in non-human animal models is still emerging, its production by gut symbionts like Clostridium sporogenes points to its potential involvement in host-microbe symbiosis. wur.nl
Influence on Microbiota Composition and Function
This compound is recognized for its significant antimicrobial properties, which allow it to modulate the composition of microbial communities. researchgate.net It is widely found in foods fermented by lactic acid bacteria and demonstrates broad-spectrum activity against both bacteria and fungi. researchgate.net For instance, studies have identified certain strains of Lactiplantibacillus plantarum as effective in inhibiting the growth of Enterobacteriaceae while concurrently increasing the concentration of 3-phenyllactic acid. researcher.life
In animal studies, the administration of PLA to aging mice has been shown to significantly alter the gut microbiota composition. nih.gov This modulation included an increased abundance of microbiota that produce short-chain fatty acids (SCFAs) and succinate. nih.gov Furthermore, treatment with PLA was found to enhance gut integrity in these aging models, highlighting its role in maintaining a healthy intestinal environment. nih.gov
Impact on Model Organism Healthspan and Stress Resilience (e.g., C. elegans)
Research utilizing the model organism Caenorhabditis elegans has shed light on the profound effects of this compound on aging and stress response. Studies have demonstrated that PLA, a metabolite derived from microbiota, can prolong the healthspan of C. elegans. researcher.liferepec.orgresearchgate.net This effect is achieved by enhancing mitochondrial function and bolstering stress resilience. repec.orgresearchgate.net
The underlying mechanism involves the activation of the SKN-1/ATFS-1 signaling pathway. repec.orgresearchgate.net Treatment with PLA promotes energy metabolism and leads to measurable improvements in healthspan-related factors, including increased motility, a higher oxygen consumption rate (OCR), and elevated ATP levels. repec.orgresearchgate.net Moreover, C. elegans treated with PLA exhibited enhanced resilience to external stressors such as heat and oxidative stress. researchgate.net These findings underscore the pivotal role of this microbial metabolite in promoting healthy aging at an organismal level. repec.org
Table 1: Effects of this compound (PLA) on C. elegans Healthspan Markers
| Parameter | Observation | Research Finding |
|---|---|---|
| Healthspan | Significantly extended | PLA treatment prolongs the period of healthy life. researcher.liferepec.org |
| Mitochondrial Function | Enhanced | Boosts energy metabolism through the SKN-1/ATFS-1 pathway. repec.orgresearchgate.net |
| Stress Resilience | Increased | Improved resilience to both heat and oxidative stress. researchgate.net |
| Motility | Improved | Associated with a novel "Healthy Aging Index" (HAI). repec.orgresearchgate.net |
| Energy Metabolism | Promoted | Increased oxygen consumption rate (OCR) and ATP levels. repec.orgresearchgate.net |
Detection of this compound in Diverse Biological Metabolomes
The presence of this compound has been identified in a variety of biological contexts through metabolomic profiling, indicating its widespread relevance.
Shrimp Intestine : In the black tiger shrimp (Penaeus monodon), L-3-phenyllactic acid was identified as a metabolite produced by intestinal bacteria. nih.gov Notably, its levels were found to be significantly higher in shrimp exhibiting better growth performance, suggesting a link between this metabolite and host health. nih.gov Metabolomic analysis of the Chinese white shrimp (Fenneropenaeus chinensis) under low-salinity stress also revealed that phenylalanine metabolism was a significantly enriched pathway, pointing to the potential involvement of its derivatives like PLA in stress adaptation. mdpi.com
IBD-Associated Metabolomic Profiles : Metabolomic studies have begun to explore the link between microbial metabolites and Inflammatory Bowel Disease (IBD). A study of individuals with IBD and non-IBD controls noted a decrease in the phenyllactate gene cluster in patients with ulcerative colitis, a major form of IBD. nih.gov This finding suggests a potential connection between the microbial production of PLA and intestinal health, with alterations in its metabolic pathway possibly contributing to the pathophysiology of IBD. nih.gov Other studies have noted significant differences in the profiles of phenyl-derivatives, including 3-phenyllactic acid, between healthy individuals and those with inflammatory conditions like peptic ulcers, further supporting its role as a relevant biomarker in disease-associated metabolic shifts. scienceopen.com
Influence on Plant Physiology and Development
This compound, often produced by plant growth-promoting bacteria, also exerts significant influence on various aspects of plant life, particularly root development and hormone signaling.
Interaction with Phytohormone Pathways (e.g., Auxins)
The effects of this compound on root development are closely linked to the auxin signaling pathway. nih.gov Research has shown that the root-modulating effects of PLA are absent in Arabidopsis mutants that have a defective auxin signaling pathway. nih.govjst.go.jp Furthermore, PLA induces the expression of IAA19, a well-known auxin-responsive marker gene. jst.go.jp This indicates that PLA's bioactivity in plants is mediated through its influence on auxin signaling. However, studies suggest that PLA itself is not a direct ligand for the auxin receptor. nih.govnih.gov
Conversion to Related Plant Metabolites (e.g., Phenylacetic Acid)
The mechanism by which this compound influences the auxin pathway involves its metabolic conversion within the plant. nih.gov Using stable isotope labeling, researchers have demonstrated that PLA applied externally to both Arabidopsis and adzuki bean plants is converted into Phenylacetic acid (PAA). nih.govnih.gov Phenylacetic acid is itself an endogenous auxin, a class of plant hormones that are central regulators of growth and development. nih.gov Therefore, it is proposed that the auxin-like activity of this compound is a result of its conversion to PAA, which then activates the auxin signaling cascade to regulate root growth. nih.gov
Table 2: Summary of this compound's Effects on Plant Root Development
| Aspect | Effect of this compound | Mechanism |
|---|---|---|
| Primary Root Growth | Inhibits elongation | Mediated through the auxin signaling pathway. nih.govjst.go.jp |
| Lateral Root Formation | Increases density | Promotes the development of a more branched root system. nih.govjst.go.jp |
| Hormone Pathway Interaction | Induces auxin-responsive genes (e.g., IAA19) | Activates the auxin signaling cascade. jst.go.jp |
| Metabolic Conversion | Converted to Phenylacetic Acid (PAA) | PAA is an endogenous auxin that directly influences plant growth. nih.govnih.gov |
Contributions to Fermented Food Quality and Preservation (Microbial-Centric Aspects)
Role in Microbial Ecosystems within Fermented Products (e.g., Silage, Cheese)
This compound is a key compound in the microbial ecosystems of various fermented products, including silage and certain cheese varieties. In silage, which is fermented forage used as animal feed, the application of phenyllactic acid has been shown to improve fermentation quality. mdpi.com Studies on high-moisture stylo silage demonstrated that the addition of PLA led to an increase in dry matter content and lactic acid concentration, while simultaneously decreasing pH and the population of undesirable coliform bacteria. mdpi.com Butyric acid, an indicator of poor-quality silage, was only detected in control groups without PLA addition. mdpi.com Furthermore, PLA treatment resulted in higher true protein content and lower ammonia-N content, indicating its role in preserving the nutritional value of the silage. mdpi.com The presence of 3-phenyllactic acid in silage can be attributed to the metabolic activity of certain lactic acid bacteria (LAB) strains, such as Lactiplantibacillus plantarum, which are known to produce this broad-spectrum antifungal compound. nih.gov
In the context of cheese and cheese-like products, 3-phenyllactic acid contributes to both flavor and preservation. It has been identified as a metabolite involved in the formation of cheese flavor through the degradation of phenylalanine by LAB. oup.com In fermented nut-based cheese-like products, the use of starter cultures containing Lactiplantibacillus plantarum led to the accumulation of phenyllactic acid. mdpi.com This compound, along with hydroxyphenyllactic acid, was noted for its potential antimicrobial activity, contributing to the microbiological safety of the product. mdpi.com The production of these compounds by LAB helps to control the growth of spoilage and pathogenic microorganisms. mdpi.commdpi.com
The table below summarizes the role of this compound in the microbial ecosystems of silage and cheese.
| Fermented Product | Role of this compound | Key Research Findings |
| Silage | Improves fermentation quality and preserves nutritional value. | - Increased dry matter and lactic acid. mdpi.com- Decreased pH, coliform bacteria, and butyric acid. mdpi.com- Increased true protein and decreased ammonia-N. mdpi.com- Produced by antifungal Lactiplantibacillus plantarum strains. nih.gov |
| Cheese & Cheese-like Products | Contributes to flavor and acts as a biopreservative. | - Involved in flavor formation from phenylalanine degradation. oup.com- Accumulates in fermented nut-based products with Lpb. plantarum. mdpi.com- Exhibits antimicrobial activity, enhancing safety. mdpi.com |
Impact on Microbial Community Dynamics and Metabolomic Profiles in Food Fermentation
The metabolomic profile of fermented foods is also markedly affected by the presence and production of this compound. In the fermentation of mixed vegetables with Lactobacillus plantarum, this compound was one of the organic acids that significantly increased in concentration. researchgate.netplos.orgnih.gov This increase, along with other metabolites like lactate (B86563) and indole-3-lactate, was linked to the enhanced antioxidative properties of the fermented vegetables. researchgate.netnih.gov Similarly, in the fermentation of oat okara, 3-phenyllactic acid accumulated by the end of the process and was highlighted as a key bioactive compound with strong antimicrobial properties that contribute to the safety and shelf life of the product. mdpi.com In whey fermentation with Kluyveromyces marxianus, L-3-Phenyllactic acid was identified as a metabolite within the phenylalanine metabolism pathway. mdpi.com
The table below details the impact of this compound on microbial communities and metabolomic profiles.
| Fermentation System | Impact on Microbial Community | Impact on Metabolomic Profile |
| Silage | - Increases bacterial diversity. mdpi.com- Decreases undesirable genera (Enterobacter, Clostridium). mdpi.com- Increases beneficial genera (Lactobacillus, Enterococcus). mdpi.com- Enhances Lactococcus abundance. nih.gov | - Alters the concentration of organic acids. mdpi.comnih.gov |
| Fermented Vegetables | - Shaped by the dominance of inoculated LAB. | - Significant increase in this compound concentration. researchgate.netplos.org- Contributes to increased antioxidative activity. nih.gov |
| Fermented Oat Okara | - Part of the metabolic activity of LAB and yeasts. | - Accumulation of this compound as a bioactive compound. mdpi.com |
| Fermented Whey | - Influenced by the metabolic pathways of the fermenting yeast. | - Identified as a key metabolite in phenylalanine metabolism. mdpi.com |
Enzymatic Inhibition Activities (non-human specific)
This compound has been identified as an inhibitor of certain enzymes, most notably polyphenol oxidase (PPO), an enzyme responsible for enzymatic browning in fruits and vegetables.
Inhibition of Polyphenol Oxidase Activity
Polyphenol oxidase (PPO) is an enzyme that catalyzes the oxidation of phenolic compounds to quinones, which then polymerize to form dark pigments, leading to the undesirable browning of many fruits and vegetables. scite.aiwikipedia.org L-3-phenyllactic acid has been investigated and proven to be an effective inhibitor of PPO activity. cabidigitallibrary.orgresearchgate.netscielo.br Research has shown that the residual activity of mushroom PPO decreases as the concentration of L-3-phenyllactic acid increases. cabidigitallibrary.orgresearchgate.net This inhibitory effect has practical applications, as demonstrated by the reduced browning of fresh-cut Agaricus bisporus (mushrooms) when treated with L-3-phenyllactic acid. cabidigitallibrary.orgscielo.br
The following table presents data on the inhibitory effect of L-3-phenyllactic acid on mushroom polyphenol oxidase.
| Concentration of L-3-Phenyllactate | Effect on PPO Activity | Reference |
| Increasing concentrations | Gradual decrease in residual enzyme activity | cabidigitallibrary.orgresearchgate.net |
| Treatment on fresh-cut mushrooms | Reduced browning and PPO activity | cabidigitallibrary.orgscielo.br |
Mechanistic Studies of Enzyme-Inhibitor Interactions and Binding Modes
The mechanism by which L-3-phenyllactic acid inhibits polyphenol oxidase has been elucidated through kinetic and spectroscopic studies. The inhibition is characterized as a reversible mixed-type inhibition. cabidigitallibrary.orgresearchgate.netscielo.br This means that L-3-phenyllactic acid can bind to both the free enzyme and the enzyme-substrate complex, although with different affinities. scielo.br
Kinetic analysis using Lineweaver-Burk plots has been employed to determine the inhibition constants. cabidigitallibrary.orgmdpi.com The inhibition constant for the free enzyme (KI) and the enzyme-substrate complex (KIS) were determined to be 12.42 mmol/L and 17.45 mmol/L, respectively. cabidigitallibrary.orgscielo.br
Fluorescence quenching studies have further revealed that L-3-phenyllactic acid acts as a quencher of the intrinsic fluorescence of polyphenol oxidase, indicating a direct interaction between the inhibitor and the enzyme. cabidigitallibrary.orgresearchgate.netscielo.br Molecular docking studies have provided insights into the binding mode at the molecular level, suggesting that the inhibition is not simply due to the chelation of the copper ions in the enzyme's active site but involves a more complex interaction. cabidigitallibrary.orgscielo.br
The table below summarizes the mechanistic details of PPO inhibition by L-3-phenyllactic acid.
| Mechanistic Aspect | Description | Key Findings |
| Inhibition Type | Reversible mixed-type inhibition. | Binds to both free enzyme and enzyme-substrate complex. cabidigitallibrary.orgscielo.br |
| Kinetic Parameters | - KI (Inhibition constant for free enzyme): 12.42 mmol/L- KIS (Inhibition constant for enzyme-substrate complex): 17.45 mmol/L | The inhibitor has a different affinity for the free enzyme versus the enzyme-substrate complex. cabidigitallibrary.orgscielo.br |
| Fluorescence Quenching | Acts as a quencher of PPO's intrinsic fluorescence. | Confirms direct interaction between L-3-phenyllactic acid and PPO. cabidigitallibrary.orgresearchgate.netscielo.br |
| Molecular Docking | Provides a model of the binding mode at the molecular level. | Inhibition is not solely due to copper chelation. cabidigitallibrary.orgscielo.br |
Future Directions and Emerging Research Avenues for 3 Phenyllactate
Development of Advanced Bioproduction Technologies for Industrial Applications
The industrial-scale production of 3-phenyllactate is currently a key focus, with research aimed at developing more efficient and cost-effective bioproduction technologies. nih.gov While chemical synthesis is possible, it often involves environmental and cost concerns, making microbial fermentation and biocatalysis more attractive alternatives. google.com Current strategies are centered on optimizing microbial strains, fermentation processes, and enzymatic conversions.
Advanced bioproduction strategies include:
Metabolic Engineering: Modifying the metabolic pathways of microorganisms to enhance the yield of 3-PLA. nih.govresearchgate.net This involves overexpressing key enzymes in the biosynthesis pathway, such as lactate (B86563) dehydrogenases (LDH), and knocking out competing pathways. researchgate.netfrontiersin.org For example, a D-LDH mutant (D-LDHY52A) with higher catalytic activity for the 3-PLA precursor, phenylpyruvic acid (PPA), has been successfully overexpressed in Lactococcus lactis, significantly increasing PLA yield. frontiersin.org
Whole-Cell Biocatalysis: Using free or immobilized microbial cells as biocatalysts for the conversion of substrates like PPA into 3-PLA. researchgate.netnih.gov This approach avoids complex and costly enzyme purification steps. Studies have shown that free-whole-cells of Lactobacillus crustorum can be reused multiple times, demonstrating excellent operational stability and high conversion rates in both batch and continuous fermentation systems. nih.gov
Fed-Batch and Continuous Fermentation: These techniques allow for high-level production of 3-PLA by controlling factors like pH and substrate feeding, which can overcome substrate inhibition and improve productivity. jst.go.jpresearchgate.net For instance, fed-batch fermentation of Lactobacillus sp. SK007 with pH control and substrate feeding has successfully increased 3-PLA production. jst.go.jp
Co-culture Fermentation: Utilizing a combination of different microbial strains to improve substrate utilization and product yield. researchgate.net A non-axenic coculture of three novel lactic acid bacteria (LAB) strains has demonstrated enhanced production of 3-PLA. researchgate.net
Quorum Sensing Enhancement: Research indicates that the LuxS/AI-2 quorum-sensing system can regulate 3-PLA production in Lactobacillus plantarum. nih.gov Enhancing this system, for example through microencapsulation of the bacteria, has been shown to improve PLA yields. nih.gov
| Strategy | Microorganism(s) | Key Findings | Reference |
|---|---|---|---|
| Metabolic Engineering | Engineered Lactococcus lactis | Knockout of L-lactate dehydrogenase genes and overexpression of a D-LDH mutant significantly increased PLA yield. | frontiersin.org |
| Whole-Cell Biocatalysis | Lactobacillus crustorum NWAFU 1078 | Showed excellent reusability and high PLA yields in both batch (76% PPA conversion) and continuous fermentation systems. | nih.gov |
| Fed-Batch Fermentation | Lactobacillus sp. SK007 | Control of pH and substrate feeding in fed-batch mode led to high-level production of 3-PLA. | jst.go.jp |
| Co-culture Fermentation | Lactiplantibacillus plantarum, Lactobacillus delbrueckii, Pediococcus pentosaceus | A non-axenic coculture of three novel LAB strains resulted in superior 3-PLA production. | researchgate.net |
| Quorum Sensing | Lactobacillus plantarum AB-1 | Microencapsulation to enhance quorum sensing capacity improved PLA production. | nih.gov |
Deeper Molecular Insights into this compound's Diverse Biological Mechanisms
While 3-PLA's antimicrobial activity is its most studied feature, the underlying molecular mechanisms and its effects on various biological systems are areas of active investigation. Future research will focus on elucidating these complex interactions at a molecular level.
Key areas of emerging research include:
Antimicrobial Mode of Action: The antimicrobial effect of 3-PLA is known to be pH-dependent, typical of weak organic acids. frontiersin.org The undissociated form of the acid is believed to cross the microbial cell membrane, leading to a decrease in intracellular pH and disruption of essential metabolic reactions. frontiersin.org Scanning electron microscopy has suggested that it causes damage to the cell wall. However, the precise molecular targets and the full extent of its mechanism remain to be clarified. frontiersin.org Studies comparing its action to other antimicrobial compounds like lactic acid and phenolic acids suggest a distinct mechanism, possibly related to its affinity for the cell surface, which contributes to cellular damage. unicampus.it
Plant Growth Promotion: 3-PLA has been identified as a root-promoting substance. nih.gov Research in Arabidopsis has shown that it can induce auxin-like activity, inhibiting primary root elongation and increasing lateral root density. nih.gov This effect appears to be mediated through the auxin signaling pathway, as it is absent in auxin signaling mutants. nih.gov It has been found that 3-PLA is converted to phenylacetic acid (PAA), a known natural auxin, in plants, which then triggers the auxin response. nih.gov
Mitochondrial Activation and Stress Resilience: Emerging research in the model organism C. elegans suggests that 3-PLA can promote a longer healthspan. biorxiv.org Transcriptomic profiling revealed that PLA treatment extends healthspan by inducing mitochondrial activation and enhancing stress resilience in a manner dependent on the SKN-1/ATFS-1 transcription factors, which are key regulators of cellular stress responses and longevity. biorxiv.org
Chirality and Activity: 3-PLA exists as two chiral isomers, D-PLA and L-PLA, both of which exhibit antimicrobial activity. However, several studies report that the D-isomer has stronger antimicrobial effects, particularly against bacteria like Listeria. tandfonline.com Understanding the structural basis for this difference in activity is a key area for future research.
Expanding the Scope of Ecological and Environmental Studies of this compound
This compound is produced by a wide range of microorganisms and is found in diverse ecological niches, from fermented foods to the gut microbiome and the rhizosphere of plants. nih.govresearchgate.netnih.gov Expanding ecological and environmental studies will help to understand its natural roles and harness its potential for sustainable applications.
Future research directions include:
Plant-Microbe Interactions: 3-PLA is produced by lactic acid bacteria (LAB), some of which can be associated with plants. nih.gov Its ability to act as a plant growth promoter suggests a potential role in symbiotic or associative relationships between plants and microorganisms. nih.gov Further research is needed to evaluate the physiological functions of PLA in regulating plant root growth in natural soil ecosystems and its involvement in plant-microbe communication. nih.gov
Gut Microbiome and Host Health: Aromatic lactic acids, including 3-PLA, are produced by gut microbiota. medrxiv.org Alterations in the levels of these metabolites have been linked to health and disease states. nih.govmedrxiv.org For example, reduced levels of 3-PLA have been observed in patients with multiple sclerosis and sarcopenia. biorxiv.orgnih.gov These findings suggest that 3-PLA may be an important mediator in diet-microbiota-host interactions, influencing immune function and metabolic health. medrxiv.orgresearchgate.net
Natural Occurrence in Foods: 3-PLA is a natural component of many fermented foods, such as kimchi and sourdough, where it is produced by LAB. jst.go.jpresearchgate.net Its presence contributes to the preservation and shelf-life of these products. researchgate.netfrontiersin.org Research is ongoing to identify and select LAB strains with high PLA-producing capabilities to be used as starter or bioprotective cultures in a wider range of food products. mdpi.comresearchgate.net
Environmental Applications: As a natural and biodegradable compound, 3-PLA is considered an environmentally friendly organic acid. mdpi.com Its broad-spectrum antimicrobial activity makes it a promising alternative to synthetic chemical preservatives in food and feed, reducing the environmental impact of these industries. mdpi.comresearchgate.net
Integration of Multi-Omics Approaches for Comprehensive Pathway and Function Understanding
The complexity of 3-PLA's biosynthesis, regulation, and biological functions necessitates a systems-level understanding. The integration of multi-omics approaches—including genomics, transcriptomics, proteomics, and metabolomics—is becoming a powerful tool for a comprehensive understanding of 3-PLA. frontiersin.org
Key applications of multi-omics include:
Pathway Elucidation and Regulation: Multi-omics can help to fully map the biosynthetic pathways of 3-PLA in different microorganisms. frontiersin.orgresearchgate.net For example, genomic analysis can identify the genes encoding key enzymes like aminotransferases and dehydrogenases. frontiersin.org Transcriptomic and proteomic analyses can reveal how the expression of these genes is regulated under different conditions, such as in response to substrate availability or quorum sensing signals. nih.govbiorxiv.org A study in Pediococcus acidilactici used genomic data and isotopic labeling to identify the specific aminotransferase (Aat) that initiates PLA biosynthesis and to show that pyruvate (B1213749), not α-ketoglutarate, acts as the primary amino-group acceptor in this strain. frontiersin.org
Host-Microbe Interactions: Metabolomic studies have been crucial in identifying correlations between microbial-derived 3-PLA and host health. A multi-omic evaluation in multiple sclerosis patients identified significant reductions in this compound and other aromatic amino acid metabolites, suggesting a shift in gut microbial metabolism that is associated with the disease. nih.govmedrxiv.org
Identifying Novel Functions: Integrating different omics datasets can uncover new biological roles for 3-PLA. For instance, combining metabolomics and transcriptomics in C. elegans revealed its role in promoting longevity through mitochondrial activation. biorxiv.org Similarly, a multi-omics investigation of pulmonary arterial hypertension identified increased this compound as a potential disease biomarker. researchgate.net
| Omics Approach | Organism/System | Key Insight | Reference |
|---|---|---|---|
| Metabolomics & Transcriptomics | Multiple Sclerosis Patients vs. Healthy Controls | Identified significant reductions in 3-PLA and other aromatic amino acid metabolites in patients, linking gut microbe metabolism to the disease. | nih.gov |
| Transcriptomics (RNA-seq) | C. elegans | Revealed that 3-PLA extends healthspan by promoting energy metabolism and stress resilience via the SKN-1/ATFS-1 pathway. | biorxiv.org |
| Genomics & Mass Spectrometry | Pediococcus acidilactici | Identified the aminotransferase Aat as crucial for PLA biosynthesis and pyruvate as the amino acceptor. | frontiersin.org |
| Metabolomics & Transcriptomics | Pulmonary Arterial Hypertension (PAH) Lung Tissue | Found increased 3-PLA levels in PAH samples, suggesting it as a potential diagnostic biomarker. | researchgate.net |
| Multi-omics Integration | Black Tiger Shrimp Intestine | Identified L-3-phenyllactic acid as a metabolite produced by intestinal bacteria related to shrimp growth performance. | semanticscholar.org |
Exploration of Novel Biotechnological Applications Beyond Biopreservation
While food biopreservation is a primary application, the unique properties of 3-PLA are opening doors to other biotechnological uses. researchgate.netfrontiersin.org Its biological activities suggest potential in the feed, pharmaceutical, and cosmetic industries.
Emerging applications include:
Animal Feed Additives: 3-PLA is being explored as an alternative to antibiotics for growth promotion in livestock. mdpi.com Studies have shown that it may have positive effects on the immune systems of pigs and hens and can improve egg production rates in laying hens. mdpi.com Being less odorous than other organic acids makes it a more suitable feed additive. mdpi.com
Pharmaceuticals and Cosmeceuticals: The antimicrobial and anti-inflammatory properties of 3-PLA are of interest for pharmaceutical applications. researchgate.netmedrxiv.org It has been shown to have potential in managing conditions influenced by microbial dysbiosis. frontiersin.org Furthermore, 3-PLA has been patented for use as a cosmeceutical agent to protect against the formation of skin wrinkles. researchgate.net
Synergistic Antimicrobial Combinations: The effectiveness of 3-PLA can be enhanced when used in combination with other antimicrobial agents. frontiersin.org For example, combining 3-PLA with nisin, a bacteriocin (B1578144), shows a synergistic antibacterial effect against various foodborne pathogens. frontiersin.orgfrontiersin.org This suggests the potential for developing more potent and broad-spectrum natural preservative systems. frontiersin.org
Agrochemicals: The discovery of 3-PLA's auxin-like activity and its role as a root-promoting substance opens up possibilities for its use in agriculture. nih.gov It could potentially be developed into a natural, microbially-produced plant growth regulator to improve crop yields. nih.gov
Q & A
Q. What analytical methods are recommended for quantifying 3-Phenyllactate in complex biological matrices?
To quantify this compound in biological samples (e.g., honey, microbial cultures), researchers should employ high-performance liquid chromatography (HPLC) with UV/Vis or mass spectrometry (MS) detection. Sample preparation typically involves acid precipitation of proteins, followed by solvent extraction (e.g., ethyl acetate) to isolate the compound. Gas chromatography-mass spectrometry (GC-MS) with derivatization (e.g., silylation) is also effective for volatile derivatives. Validation should include calibration curves, recovery rates, and limits of detection (LOD) to ensure precision .
Q. How can researchers ensure the reproducibility of this compound synthesis in microbial systems?
Reproducibility requires strict control of fermentation parameters, including pH (optimized near 6.0), temperature (30–37°C), and carbon/nitrogen sources (e.g., glucose and yeast extract). Use genetically stable microbial strains, such as Lactobacillus plantarum, and validate yields via enzymatic assays (e.g., lactate dehydrogenase activity) . Document growth phases (lag, exponential, stationary) and monitor metabolite accumulation using time-course sampling.
Advanced Research Questions
Q. What molecular docking approaches validate this compound's interaction with bacterial targets like OmpF porins?
Molecular docking studies using software like AutoDock Vina or Schrödinger Suite can model this compound’s binding to Salmonella typhi OmpF porins. Key steps include:
- Preparing the protein structure (PDB ID: retrieve from RCSB) and ligand (this compound) in .pdbqt format.
- Defining the binding pocket around residues involved in small-molecule transport.
- Analyzing hydrogen bonds, hydrophobic interactions, and binding energy (e.g., a score of −3.59 kcal/mol for this compound in S. typhi OmpF) . Validate results with mutagenesis studies targeting predicted interaction sites.
Q. How should researchers address contradictory data on this compound's antimicrobial spectrum across studies?
Contradictions may arise from variations in microbial strains, assay conditions (pH, temperature), or compound purity. To resolve discrepancies:
- Conduct meta-analyses comparing minimum inhibitory concentrations (MICs) under standardized conditions.
- Use fractional inhibitory concentration (FIC) indices to assess synergies with other antimicrobials.
- Apply multivariate statistical models (e.g., ANOVA with post-hoc tests) to isolate confounding variables .
Q. What in silico pharmacokinetic models predict this compound's bioavailability and metabolic stability?
Tools like QikProp (Schrödinger) or SwissADME can predict ADMET properties:
- Absorption: Evaluate logP (partition coefficient) and polar surface area (PSA). This compound’s low logP (−0.5) suggests limited membrane permeability.
- Metabolism: Screen for cytochrome P450 interactions using docking or machine learning models.
- Toxicity: Use ProTox-II to assess hepatotoxicity or mutagenicity risks . Cross-validate predictions with in vitro Caco-2 cell permeability assays and hepatic microsome stability tests.
Methodological Best Practices
- Data Reporting: Follow FAIR principles (Findable, Accessible, Interoperable, Reusable). Include raw chromatograms, docking parameters, and strain genotypes in supplementary materials .
- Experimental Replication: Use ≥3 biological replicates and report mean ± standard deviation. For microbial studies, include negative controls (e.g., uninoculated media) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
